2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one
Overview
Description
2-Methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one is an organic compound that is commonly known as 6-Methoxyquinaldine (6MQ). It is an aromatic heterocyclic compound that is composed of a quinoline ring and a methoxy group. 6MQ has a wide range of applications in the field of organic synthesis and pharmacology. It is used as a starting material in the synthesis of various organic compounds such as epoxides, amines, and nitriles. It is also used as a pharmaceutical intermediate in the production of many drugs.
Scientific Research Applications
2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one is used as a starting material in the synthesis of various organic compounds such as epoxides, amines, and nitriles. It is also used as a pharmaceutical intermediate in the production of many drugs. It has been used in the synthesis of a variety of drugs such as anticonvulsants, antiarrhythmics, and antidepressants. It has also been used in the synthesis of antibiotics, antifungal agents, and antineoplastic agents.
Mechanism of Action
2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one is an aromatic heterocyclic compound that is composed of a quinoline ring and a methoxy group. The quinoline ring is responsible for the aromatic character of the compound and is responsible for its pharmacological activity. The methoxy group is responsible for the solubility of the compound in organic solvents. The quinoline ring is capable of forming hydrogen bonds with other molecules, which makes it a useful tool in drug design.
Biochemical and Physiological Effects
2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one has been shown to have a variety of biochemical and physiological effects. It has been reported to have anticonvulsant, antiarrhythmic, and antidepressant effects. It has also been shown to have anti-inflammatory and anti-tumor effects. In addition, 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one has been found to have neuroprotective, cardioprotective, and hepatoprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one has been found to be relatively non-toxic and has a wide range of applications in the field of organic synthesis and pharmacology. The main limitation of using 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one in laboratory experiments is its low solubility in water, which can make it difficult to use in some experiments.
Future Directions
For the use of 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one include its use in the synthesis of novel drugs and drug delivery systems. Additionally, 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one could be used in the synthesis of new polymers and nanomaterials for use in biomedical applications. It could also be used in the development of new materials for use in sensors, electronics, and other areas of technology. Finally, 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one could be used in the development of new catalysts and catalytic systems for use in organic synthesis.
Synthesis Methods
2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one can be synthesized in a variety of ways. The most common method is the reaction of 2-nitro-1-(6-methoxyquinolin-2-yl)ethan-1-one with sodium methoxide in methanol. This reaction is carried out at a temperature of 80°C and produces 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one in a yield of up to 90%. Another method of synthesis is the reaction of 1-(6-methoxyquinolin-2-yl)ethan-1-one with dimethyl sulfate in the presence of a base. This reaction is carried out at room temperature and gives a yield of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one involves the reaction of 2-methoxyacetyl chloride with 6-methoxyquinoline in the presence of a base to form the desired product.", "Starting Materials": [ "2-methoxyacetyl chloride", "6-methoxyquinoline", "Base (such as triethylamine or sodium hydroxide)", "Solvent (such as dichloromethane or ethanol)" ], "Reaction": [ "Add 6-methoxyquinoline to a solution of 2-methoxyacetyl chloride in a solvent such as dichloromethane or ethanol.", "Add a base such as triethylamine or sodium hydroxide to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent such as dichloromethane or ethyl acetate.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2377033-96-8 |
Product Name |
2-methoxy-1-(6-methoxyquinolin-2-yl)ethan-1-one |
Molecular Formula |
C13H13NO3 |
Molecular Weight |
231.2 |
Purity |
95 |
Origin of Product |
United States |
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